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molecular formula C14H20BrN3O2 B8279538 Ethyl 1-[(5-bromopyrimidin-2-yl)methyl]-4-methyl-piperidine-4-carboxylate

Ethyl 1-[(5-bromopyrimidin-2-yl)methyl]-4-methyl-piperidine-4-carboxylate

Cat. No. B8279538
M. Wt: 342.23 g/mol
InChI Key: UTCPYEBJBHYECT-UHFFFAOYSA-N
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Patent
US09181234B2

Procedure details

To a solution of ethyl 4-methylpiperidine-4-carboxylate hydrochloride (0.08 g, 0.48 mmol) in EtOH (5.0 mL) was added DIPEA (0.22 mL, 1.20 mmol) at rt and the mixture stirred at rt for 10 minutes followed by addition of 5-bromo-2-(bromomethyl)pyrimidine (0.10 g, 0.40 mmol). The reaction was heated up to 70° C. for 1 h. After completion of reaction (by TLC), solvent was evaporated and the crude residue purified over 100-200 M silica-gel using 20% EtOAc:hexane to obtain the desired product as a yellow solid (0.10 g, 73% yield). 1H NMR (DMSO-d6): δ 1.09 (s, 3H), 1.13 (t, J=7.20 Hz, 3H), 1.45 (m, 2H), 2.00 (m, 2H), 3.12 (m, 2H), 3.32 (m, 2H), 3.62 (q, J=7.20 Hz, 2H), 4.08 (m, 2H) and 8.94 (s, 2H).
Name
ethyl 4-methylpiperidine-4-carboxylate hydrochloride
Quantity
0.08 g
Type
reactant
Reaction Step One
Name
DIPEA
Quantity
0.22 mL
Type
reactant
Reaction Step One
Name
EtOH
Quantity
5 mL
Type
solvent
Reaction Step One
Name
5-bromo-2-(bromomethyl)pyrimidine
Quantity
0.1 g
Type
reactant
Reaction Step Two
Name
hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
desired product
Yield
73%

Identifiers

REACTION_CXSMILES
Cl.[CH3:2][C:3]1([C:9]([O:11][CH2:12][CH3:13])=[O:10])[CH2:8][CH2:7][NH:6][CH2:5][CH2:4]1.CCN(C(C)C)C(C)C.[Br:23][C:24]1[CH:25]=[N:26][C:27]([CH2:30]Br)=[N:28][CH:29]=1.CCCCCC>CCO>[Br:23][C:24]1[CH:25]=[N:26][C:27]([CH2:30][N:6]2[CH2:7][CH2:8][C:3]([CH3:2])([C:9]([O:11][CH2:12][CH3:13])=[O:10])[CH2:4][CH2:5]2)=[N:28][CH:29]=1 |f:0.1|

Inputs

Step One
Name
ethyl 4-methylpiperidine-4-carboxylate hydrochloride
Quantity
0.08 g
Type
reactant
Smiles
Cl.CC1(CCNCC1)C(=O)OCC
Name
DIPEA
Quantity
0.22 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
EtOH
Quantity
5 mL
Type
solvent
Smiles
CCO
Step Two
Name
5-bromo-2-(bromomethyl)pyrimidine
Quantity
0.1 g
Type
reactant
Smiles
BrC=1C=NC(=NC1)CBr
Step Three
Name
hexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture stirred at rt for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was heated up to 70° C. for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
After completion of reaction (by TLC), solvent
CUSTOM
Type
CUSTOM
Details
was evaporated
CUSTOM
Type
CUSTOM
Details
the crude residue purified over 100-200 M silica-gel

Outcomes

Product
Details
Reaction Time
 10 min
Name
desired product
Type
product
Smiles
BrC=1C=NC(=NC1)CN1CCC(CC1)(C(=O)OCC)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.1 g
YIELD: PERCENTYIELD 73%
YIELD: CALCULATEDPERCENTYIELD 73%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.